![molecular formula C17H25ClN2O2 B4199614 ethyl 1-[2-(diethylamino)ethyl]-1H-indole-2-carboxylate hydrochloride](/img/structure/B4199614.png)
ethyl 1-[2-(diethylamino)ethyl]-1H-indole-2-carboxylate hydrochloride
Overview
Description
Ethyl 1-[2-(diethylamino)ethyl]-1H-indole-2-carboxylate hydrochloride is a chemical compound that is widely used in scientific research due to its unique properties. It is a synthetic compound that belongs to the class of indole derivatives. This compound has been extensively studied for its various applications in biochemical and physiological research.
Mechanism of Action
The mechanism of action of ethyl 1-[2-(diethylamino)ethyl]-1H-indole-2-carboxylate hydrochloride involves the inhibition of acetylcholinesterase, which results in the accumulation of acetylcholine in the synaptic cleft. This leads to an increase in cholinergic neurotransmission, which is beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which results in improved cognitive function. It also has effects on the cardiovascular system, where it has been shown to decrease blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 1-[2-(diethylamino)ethyl]-1H-indole-2-carboxylate hydrochloride in lab experiments is its potency as an acetylcholinesterase inhibitor. This allows researchers to study the effects of increased cholinergic neurotransmission on various physiological systems. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and disposal.
Future Directions
There are several future directions for the use of ethyl 1-[2-(diethylamino)ethyl]-1H-indole-2-carboxylate hydrochloride in scientific research. One potential application is in the development of new drugs for the treatment of Alzheimer's disease. Another potential direction is in the study of the effects of increased cholinergic neurotransmission on other physiological systems, such as the immune system. Additionally, the use of this compound in combination with other drugs may lead to the development of new treatment options for various diseases.
Scientific Research Applications
Ethyl 1-[2-(diethylamino)ethyl]-1H-indole-2-carboxylate hydrochloride is widely used in scientific research due to its unique properties. It is a potent inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This property makes it a potential candidate for the treatment of Alzheimer's disease, which is characterized by a deficiency of acetylcholine in the brain.
properties
IUPAC Name |
ethyl 1-[2-(diethylamino)ethyl]indole-2-carboxylate;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O2.ClH/c1-4-18(5-2)11-12-19-15-10-8-7-9-14(15)13-16(19)17(20)21-6-3;/h7-10,13H,4-6,11-12H2,1-3H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVGYVRMDEVCROI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN1C2=CC=CC=C2C=C1C(=O)OCC.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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